Cas no 862741-47-7 (4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine
• CAS No: 862741-47-7
• MF: C₁₉H₁₇FN₂O₃S
• MW: 372.413286924362
• CID: 5421316
• PubChem ID: 18825095
• Update Time: 2025-11-06

4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine
• nallyl4[(4fluorophenyl)sulfonyl]2(4methylphenyl)1,3oxazol5amine
• 862741-47-7
• AKOS002744449
• F3309-1726
• N-allyl-4-((4-fluorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-amine
• 4-(4-fluorophenyl)sulfonyl-2-(4-methylphenyl)-N-prop-2-enyl-1,3-oxazol-5-amine
• 4-[(4-Fluorophenyl)sulfonyl]-2-(4-methylphenyl)-N-2-propen-1-yl-5-oxazolamine

• Inchi： 1S/C19H17FN2O3S/c1-3-12-21-18-19(26(23,24)16-10-8-15(20)9-11-16)22-17(25-18)14-6-4-13(2)5-7-14/h3-11,21H,1,12H2,2H3
• InChI Key： UAOTWDKOVJIPRR-UHFFFAOYSA-N
• SMILES： O1C(NCC=C)=C(S(C2=CC=C(F)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 372.09439174g/mol
• Monoisotopic Mass: 372.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.8±60.0 °C(Predicted)
• pka: -2.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine

4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine: A Comprehensive Overview

4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine, with the CAS number 862741-47-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a sulfonyl group attached to a fluorobenzene ring, a methyl-substituted phenyl group, and an oxazole ring with an allylamine substituent. The combination of these functional groups endows the molecule with remarkable chemical and biological properties.

The synthesis of this compound involves a series of intricate multi-step reactions, including nucleophilic aromatic substitution, Suzuki coupling, and oxidation processes. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels in the synthesis of this compound. The use of palladium catalysts in cross-coupling reactions has been particularly pivotal in streamlining its production.

One of the most notable applications of 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine is in the development of novel pharmaceutical agents. Its sulfonyl group plays a critical role in enhancing the bioavailability and stability of drug molecules. Recent studies have demonstrated its potential as a scaffold for designing kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

In addition to its medicinal applications, this compound has also found utility in materials science. Its oxazole ring contributes to its aromaticity and electronic properties, making it a promising candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells (OPVs), where its ability to facilitate charge transport is highly advantageous.

The methylphenyl group within the molecule imparts lipophilicity, which is essential for enhancing the solubility and permeability of drug candidates. This feature has been leveraged in the design of nanoparticles for targeted drug delivery systems. Recent experiments have shown that incorporating this compound into polymeric nanoparticles can significantly improve their ability to deliver therapeutic agents across biological barriers.

The allylamine substituent further enhances the versatility of this compound by introducing reactivity at the nitrogen atom. This functionality allows for additional modifications, such as coupling with other biomolecules or polymer chains. Such modifications have been exploited in the development of bioconjugates for diagnostic imaging and therapeutic applications.

From an environmental perspective, the synthesis and application of 862741-47-based compounds have been evaluated for their eco-friendliness. Researchers have focused on minimizing waste generation and optimizing resource utilization during production processes. The adoption of green chemistry principles has led to the development of more sustainable synthetic routes for this compound.

In conclusion, 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-N-(prop-2-en